Cas no 2248277-41-8 (Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate)

• Product Name: Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate
• CAS No: 2248277-41-8
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 5849624
• PubChem ID: 137939554
• Update Time: 2025-06-22

Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248277-41-8
• EN300-6509001
• Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate

• Inchi： 1S/C12H18N2O2S/c1-7-9(11(15)16-12(2,3)4)10(17-14-7)13-8-5-6-8/h8,13H,5-6H2,1-4H3
• InChI Key： FSNGAYCHUULFIT-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)(C)C)C(C)=N1)NC1CC1

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.5Ų

Additional information on Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate

Recent Advances in the Study of Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate (CAS: 2248277-41-8)

Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate (CAS: 2248277-41-8) is a novel thiazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific biological pathways. The growing interest in this molecule is reflected in the increasing number of research publications and patents focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have elucidated the synthetic pathways for Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate, highlighting its efficient production through multi-step organic reactions. The compound's structural motif, which includes a thiazole core and a cyclopropylamino group, has been identified as a key pharmacophore in modulating protein-protein interactions and enzyme activities. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's purity and structural integrity, ensuring its suitability for further biological evaluations.

In the context of drug discovery, Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate has demonstrated notable activity against a range of biological targets. Preliminary in vitro studies have revealed its inhibitory effects on specific kinases and proteases, which are often implicated in cancer and inflammatory diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibition of a kinase involved in tumor proliferation, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Furthermore, the pharmacokinetic properties of Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate have been investigated to assess its drug-likeness. Studies have shown that the compound possesses favorable solubility and metabolic stability, which are critical for oral bioavailability. Molecular docking simulations have also provided insights into its binding modes with target proteins, facilitating the rational design of derivatives with enhanced potency and selectivity. These computational approaches, combined with experimental data, have paved the way for structure-activity relationship (SAR) studies aimed at optimizing the compound's therapeutic profile.

Despite these promising developments, challenges remain in the clinical translation of Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical evaluations. Ongoing research is focused on refining the compound's specificity and reducing adverse effects, with several derivatives currently under investigation in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate (CAS: 2248277-41-8) represents a promising candidate in the field of medicinal chemistry, with significant potential for therapeutic applications. Its unique structural features, combined with demonstrated biological activity, make it a valuable subject for further research. As studies continue to uncover its mechanisms of action and optimize its pharmacological properties, this compound may soon emerge as a key player in the development of novel treatments for complex diseases.